1-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-4-(4-methoxybenzoyl)piperazine

• IUPAC Name: [4-(1-cyclohexyltriazole-4-carbonyl)piperazin-1-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C21H27N5O3/c1-29-18-9-7-16(8-10-18)20(27)24-11-13-25(14-12-24)21(28)19-15-26(23-22-19)17-5-3-2-4-6-17/h7-10,15,17H,2-6,11-14H2,1H3
• InChI Key: ZXPPBMMZAKBONS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2CCN(CC2)C(=O)C3=CN(N=N3)C4CCCCC4
• Molecular Formula: C21H27N5O3
• Molecular Weight: 397.5 g/mol

Description

1-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-4-(4-methoxybenzoyl)piperazine, also known as CTMP, is a novel psychoactive substance that has gained popularity in recent years. It belongs to the class of piperazine derivatives and has been found to have stimulant effects on the central nervous system. The purpose of

Mechanism of Action

1-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-4-(4-methoxybenzoyl)piperazine works by inhibiting the reuptake of dopamine and norepinephrine in the brain, leading to increased levels of these neurotransmitters. This results in the stimulation of the central nervous system and increased energy levels.
Biochemical and Physiological Effects
1-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-4-(4-methoxybenzoyl)piperazine has been found to have a number of biochemical and physiological effects on the body. It has been shown to increase heart rate, blood pressure, and body temperature. It also increases levels of dopamine and norepinephrine in the brain, leading to increased alertness, focus, and motivation.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-4-(4-methoxybenzoyl)piperazine in lab experiments is that it is a relatively new substance, which means that there is still much to be learned about its effects on the body. This makes it an interesting substance to study, as researchers can discover new information that may lead to the development of new treatments for a variety of conditions. However, one limitation of using 1-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-4-(4-methoxybenzoyl)piperazine in lab experiments is that it is a psychoactive substance, which means that it can be dangerous if not used properly. Researchers must take precautions to ensure that they are using the substance safely and responsibly.

Future Directions

There are many potential future directions for research on 1-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-4-(4-methoxybenzoyl)piperazine. One area of interest is the development of new treatments for ADHD and narcolepsy. 1-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-4-(4-methoxybenzoyl)piperazine has been found to be effective in animal studies, and further research could lead to the development of new medications for these conditions. Another area of interest is the development of new psychoactive substances that have less harmful effects on the body than traditional stimulants like amphetamines and cocaine. 1-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-4-(4-methoxybenzoyl)piperazine may be a promising candidate for this type of research, as it has been found to have stimulant effects without some of the harmful side effects associated with traditional stimulants. Finally, researchers may be interested in studying the long-term effects of 1-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-4-(4-methoxybenzoyl)piperazine use on the body, as there is still much to be learned about how this substance affects the brain and other organs over time.
Conclusion
1-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-4-(4-methoxybenzoyl)piperazine is a novel psychoactive substance that has gained popularity in recent years. It has been found to have stimulant effects on the central nervous system and has been used in scientific research to study its effects on the body. 1-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-4-(4-methoxybenzoyl)piperazine works by inhibiting the reuptake of dopamine and norepinephrine in the brain, leading to increased levels of these neurotransmitters. It has been found to increase heart rate, blood pressure, and body temperature, and to increase alertness, focus, and motivation. While there are some limitations to using 1-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-4-(4-methoxybenzoyl)piperazine in lab experiments, there are many potential future directions for research on this substance, including the development of new treatments for ADHD and narcolepsy, the development of new psychoactive substances, and the study of the long-term effects of 1-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-4-(4-methoxybenzoyl)piperazine use on the body.

Synthesis Methods

1-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-4-(4-methoxybenzoyl)piperazine can be synthesized by reacting 1-cyclohexyl-1H-1,2,3-triazole-4-carboxylic acid with 4-methoxybenzoyl chloride in the presence of triethylamine, followed by reaction with piperazine in the presence of N,N-dimethylformamide. The resulting product is then purified by column chromatography to obtain 1-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-4-(4-methoxybenzoyl)piperazine in its pure form.

Scientific Research Applications

1-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-4-(4-methoxybenzoyl)piperazine has been used in scientific research to study its effects on the central nervous system. It has been found to have stimulant effects similar to those of amphetamines and cocaine. 1-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-4-(4-methoxybenzoyl)piperazine has also been used in animal studies to investigate its potential as a treatment for attention deficit hyperactivity disorder (ADHD) and narcolepsy.